2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{3-[(6-methoxypyrazin-2-yl)oxy]piperidine-1-carbonyl}-1,3-benzothiazole is a useful research compound. Its molecular formula is C18H18N4O3S and its molecular weight is 370.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Structural Activity Relationship and Importance in Medicinal Chemistry
Benzothiazole derivatives are integral to numerous natural and synthetic bioactive molecules. Their pharmacological activities include anti-viral, anti-microbial, anti-allergic, anti-diabetic, anti-tumor, anti-inflammatory, and anti-cancer properties. The C-2 and C-6 substitutions on the benzothiazole ring are pivotal for these biological activities. This versatility underscores the benzothiazole scaffold's significance in drug discovery and development (Bhat & Belagali, 2020).
Anticancer Potentials
The structural variations of benzothiazole derivatives significantly influence their anticancer activity. Various substitutions have been explored to design and develop novel benzothiazole derivatives with enhanced anticancer potential across different cell lines. These efforts have elucidated the structure-activity relationship (SAR) and mechanisms of action, including tyrosine kinase inhibition, topoisomerase inhibition, and induction of apoptosis through reactive oxygen species (ROS) activation (Pathak et al., 2019).
Therapeutic Potential Across a Spectrum of Diseases
Benzothiazoles are not only pivotal in cancer therapy but also exhibit a wide range of therapeutic potentials against microbial infections, inflammation, neurodegeneration, and viral diseases. Their structural simplicity and synthetic accessibility make them a valuable scaffold for developing new therapeutic agents. The review of patents and literature from recent years highlights the ongoing innovation in benzothiazole-based drug development, particularly focusing on anticancer and antimicrobial applications (Kamal et al., 2015), (Law & Yeong, 2022).
Mechanism of Action
Target of Action
Benzo[d]thiazol-2-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone is a compound that has been found to have significant interactions with certain targets. For instance, it has been shown to have potent inhibitory effects on the LasB system, a quorum-sensing pathway in Gram-negative bacteria . This pathway plays a crucial role in bacterial cell-cell communication, coordinating behaviors such as biofilm formation and virulence production .
Mode of Action
The interaction of Benzo[d]thiazol-2-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone with its targets results in significant changes. For example, it has been found to inhibit the LasB system in Pseudomonas aeruginosa . This inhibition disrupts the quorum-sensing pathway, thereby interfering with the bacteria’s ability to coordinate certain behaviors .
Biochemical Pathways
The action of Benzo[d]thiazol-2-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone affects several biochemical pathways. By inhibiting the LasB system, it disrupts the quorum-sensing pathway in bacteria . This disruption can lead to downstream effects such as a reduction in biofilm formation and virulence production, behaviors that are coordinated through this pathway .
Result of Action
The molecular and cellular effects of Benzo[d]thiazol-2-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone’s action are significant. Its inhibition of the LasB system disrupts the quorum-sensing pathway, leading to a reduction in behaviors such as biofilm formation and virulence production . This can have a significant impact on the bacteria’s ability to cause disease.
Action Environment
The action, efficacy, and stability of Benzo[d]thiazol-2-yl(3-((6-methoxypyrazin-2-yl)oxy)piperidin-1-yl)methanone can be influenced by various environmental factors. For instance, the degree of charge transfer in similar compounds has been found to increase with an increase in solvent polarity . This suggests that the compound’s action could be influenced by the polarity of its environment.
Properties
IUPAC Name |
1,3-benzothiazol-2-yl-[3-(6-methoxypyrazin-2-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N4O3S/c1-24-15-9-19-10-16(21-15)25-12-5-4-8-22(11-12)18(23)17-20-13-6-2-3-7-14(13)26-17/h2-3,6-7,9-10,12H,4-5,8,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZCXTUJRVCEQAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=CC(=N1)OC2CCCN(C2)C(=O)C3=NC4=CC=CC=C4S3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.